Cas no 2248327-62-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate
• CAS No: 2248327-62-8
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 6228984
• PubChem ID: 165975446
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248327-62-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate
• EN300-6516758

• Inchi： 1S/C17H14N2O5/c1-3-23-14-13(9-8-10(2)18-14)17(22)24-19-15(20)11-6-4-5-7-12(11)16(19)21/h4-9H,3H2,1-2H3
• InChI Key： WJDOBIXEILIMOT-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C)N=C1OCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 326.09027155g/mol
• Monoisotopic Mass: 326.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate (CAS No. 2248327-62-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate (CAS No. 2248327-62-8) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both an isoindole-1,3-dione moiety and a 2-ethoxy-6-methylpyridine carboxylate group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the context of kinase inhibitors and enzyme modulators.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate has surged due to their versatility in medicinal chemistry. This compound’s pyridine and phthalimide segments are known to contribute to enhanced binding affinity with biological targets, a feature highly sought after in the development of anti-inflammatory and anticancer agents. Its CAS No. 2248327-62-8 is frequently queried in scientific databases, reflecting its growing relevance in high-impact research areas.

From a synthetic perspective, the ethoxy and methyl substituents on the pyridine ring of this compound offer tunable reactivity, enabling diverse derivatization strategies. This adaptability aligns with current trends in fragment-based drug design, where researchers prioritize modular scaffolds to accelerate lead optimization. Additionally, its isoindole-1,3-dione core is structurally analogous to several FDA-approved drugs, further underscoring its potential in small-molecule therapeutics.

Environmental and green chemistry considerations are also driving interest in 2248327-62-8. As industries shift toward sustainable practices, the compound’s potential for biodegradable applications is under scrutiny. Its balanced lipophilicity, inferred from the 2-ethoxy-6-methylpyridine group, suggests utility in controlled-release formulations, a hot topic in drug delivery systems.

In analytical chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate poses intriguing challenges due to its mixed aromatic systems. Advanced techniques like LC-MS and NMR spectroscopy are often employed to characterize its purity and stability, addressing common queries about its spectral properties and storage conditions. These aspects are critical for ensuring reproducibility in preclinical studies.

Beyond pharmaceuticals, this compound’s photophysical properties are being explored for applications in organic electronics. The conjugated system formed by its isoindole and pyridine rings may contribute to charge transport in semiconducting materials, a key focus in optoelectronic device research. Such interdisciplinary potential makes CAS No. 2248327-62-8 a recurring keyword in both chemical and materials science literature.

To summarize, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethoxy-6-methylpyridine-3-carboxylate represents a multifaceted compound with broad applicability. Its structural features, synthetic flexibility, and emerging roles in drug discovery and material innovation position it as a valuable candidate for future scientific breakthroughs. As research progresses, its CAS No. 2248327-62-8 will likely remain a focal point for innovation across multiple disciplines.